Cas no 20872-93-9 (7-Nitroquinazolin-4(3H)-one)

• Product Name: 7-Nitroquinazolin-4(3H)-one
• CAS No: 20872-93-9
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD00089998
• CID: 51679
• PubChem ID: 86222800
• Update Time: 2025-04-18

7-Nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitroquinazolin-4-ol
• 7-Nitro-4-hydroxyquinonazoline
• 7-Nitroquinazolin-4(3H)-one
• 7-nitro-1H-quinazolin-4-one
• 7-nitro-4(3H)-Quinazolinone
• 4-HYDROXY-7-NITROQUINAZOLINE
• 7-nitro-3,4-dihydroquinazolin-4-one
• 7-Nitro-3H-chinazolin-4-on
• 7-Nitro-3H-quinazolin-4-one
• 7-Nitro-4-quinazolinol
• 7-nitro-quinazoline-4-ketone
• 7-nitroquinazoline-4-one
• 4(1H)-Quinazolinone, 7-nitro-
• 4(3H)-Quinazolinone, 7-nitro-
• 7-Nitroquinazolin-4(1H)-one
• NSC338201
• 7-nitro-4-quinazolone
• 7-nitroquinazolin-4-one
• 7-nitro-4-quinazolineone
• 4-hydro
• AMY27582
• DS-7370
• MFCD00089998
• EN300-04826
• NSC-338201
• FT-0621471
• AKOS001050311
• CS-0043087
• 20872-93-9
• W-201826
• SCHEMBL1438865
• DTXSID80318958
• LPCJURLBTXOJHS-UHFFFAOYSA-N
• 7-nitroquinazolin-4-ol;7-Nitroquinazolin-4(3H)-one
• Z1270387258
• AKOS006223735
• CHEMBL1949852
• SY025974
• 7-nitro-3,4-dihydroquinazolin4-one
• 4-hydroxy-7-nitro-quinazoline
• AF-956/20094050
• A18438
• AR2798
• AKOS025117086
• DB-045412
• ALBB-023175
• AC-907/25004762

• MDL： MFCD00089998
• Inchi： 1S/C8H5N3O3/c12-8-6-2-1-5(11(13)14)3-7(6)9-4-10-8/h1-4H,(H,9,10,12)
• InChI Key： LPCJURLBTXOJHS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 87.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.64
• Boiling Point: 381.3℃ at 760 mmHg
• Flash Point: 184.4 °C
• Refractive Index: 1.739
• PSA: 91.57000
• LogP: 1.35450

7-Nitroquinazolin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines